Cas no 2028205-08-3 (2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal)

• Product Name: 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal
• CAS No: 2028205-08-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5890151
• PubChem ID: 165779023
• Update Time: 2025-06-25

2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal
• EN300-1621898
• 2-methyl-2-[(2-methyl-1,3-thiazol-5-yl)methyl]butanal
• 2028205-08-3

• Inchi： 1S/C10H15NOS/c1-4-10(3,7-12)5-9-6-11-8(2)13-9/h6-7H,4-5H2,1-3H3
• InChI Key： YNCYHZOMGSSWCD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CC(C=O)(C)CC

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal

Introduction to 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal (CAS No. 2028205-08-3)

2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal, with the CAS number 2028205-08-3, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular framework, which includes a thiazole ring and a branched aldehyde moiety. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal is C₁₁H₁₄NOS, and its molecular weight is approximately 206.3 g/mol. The compound's structure features a central thiazole ring, which is a heterocyclic aromatic ring containing sulfur and nitrogen atoms. This ring system is known for its biological activity and has been extensively studied in the development of pharmaceuticals, particularly in the areas of antibacterial and antifungal agents.

The aldehyde group in 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal is another key functional group that contributes to its reactivity and potential applications. Aldehydes are highly reactive due to the presence of a carbonyl group (C=O), which can participate in various chemical reactions such as nucleophilic addition, oxidation, and condensation. These reactions are crucial in synthetic chemistry and can be leveraged to create more complex molecules with desired biological activities.

In recent years, the study of thiazole-containing compounds has seen significant advancements, particularly in the context of drug discovery. Research has shown that thiazoles can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiazole derivatives as potent inhibitors of specific enzymes involved in cancer cell proliferation. This research underscores the importance of compounds like 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal in the development of novel therapeutic agents.

The branched structure of 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal also plays a crucial role in its biological activity. The presence of multiple methyl groups can influence the compound's solubility, stability, and interactions with biological targets. These factors are essential considerations in drug design and optimization. For example, optimizing the solubility and stability of a compound can enhance its bioavailability and therapeutic efficacy.

In addition to its potential as a pharmaceutical agent, 2-methyl-2-(2-m methylbutanal-yl)methylbutanal has been explored for its use in chemical synthesis as an intermediate or building block. The compound's reactivity and structural complexity make it an attractive starting material for the synthesis of more complex molecules with diverse applications. For instance, it can be used in the synthesis of natural products, agrochemicals, and materials science applications.

The synthesis of 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and catalytic processes. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)methylbutanal (CAS No. 2028205-08-3) is a promising compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.